Cas no 1217609-39-6 (D-4-Carbamoylphenylalanine)

• Product Name: D-4-Carbamoylphenylalanine
• CAS No: 1217609-39-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD06659105
• CID: 1032905
• PubChem ID: 7146232
• Update Time: 2025-06-15

D-4-Carbamoylphenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(4-carbamoylphenyl)propanoic acid
• (2R)-2-amino-3-(4-carbamoylphenyl)propanoic acid
• D-4-Carbamoylphe
• D-4-Carbamoylphenylalanine
• DTXSID00428043
• D-Phenylalanine, 4-(aminocarbonyl)-
• PS-12793
• MFCD06659105
• (R)-2-Amino-3-(4-carbamoylphenyl)propanoicacid
• 1217609-39-6
• SCHEMBL21690013
• DB-254364
• CS-0363156
• AKOS016844164
• D-4-Carbamoylphenylalanine (H-D-Phe(4-CONH2)-OH)
• G84969

• MDL： MFCD06659105
• Inchi： 1S/C10H12N2O3/c11-8(10(14)15)5-6-1-3-7(4-2-6)9(12)13/h1-4,8H,5,11H2,(H2,12,13)(H,14,15)/t8-/m1/s1
• InChI Key： OZVAXCWACWDNIQ-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1C=CC(C(N)=O)=CC=1)N)=O

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.41000
• LogP: 1.14050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-4-Carbamoylphenylalanine

D-4-Carbamoylphenylalanine (CAS No. 1217609-39-6): A Comprehensive Overview

D-4-Carbamoylphenylalanine (CAS No. 1217609-39-6) is a synthetic amino acid that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is characterized by its carbamoyl group attached to the phenylalanine backbone, which imparts distinct chemical and biological properties.

The carbamoyl group in D-4-Carbamoylphenylalanine is a key structural feature that differentiates it from other amino acids. This modification can influence the compound's solubility, stability, and reactivity, making it a valuable building block in the synthesis of complex molecules. Recent studies have explored the use of D-4-Carbamoylphenylalanine in the development of novel drugs, particularly in the areas of cancer therapy and neurodegenerative diseases.

In the realm of medicinal chemistry, D-4-Carbamoylphenylalanine has shown promise as a lead compound for the design of targeted therapies. Its ability to modulate specific biological pathways makes it an attractive candidate for drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* (2022) demonstrated that derivatives of D-4-Carbamoylphenylalanine exhibit potent anti-cancer activity by inhibiting key enzymes involved in tumor growth and metastasis.

Beyond its therapeutic applications, D-4-Carbamoylphenylalanine has also been investigated for its potential in materials science. The unique properties of this amino acid make it suitable for the development of advanced materials with tailored functionalities. A study published in *Advanced Materials* (2021) reported the synthesis of D-4-Carbamoylphenylalanine-based polymers with enhanced mechanical strength and biocompatibility, which could have applications in tissue engineering and drug delivery systems.

The synthesis of D-4-Carbamoylphenylalanine typically involves multi-step chemical reactions, including the protection and deprotection of functional groups to ensure high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For example, a novel catalytic approach described in *Organic Letters* (2023) significantly reduced the number of reaction steps and improved the overall yield of D-4-Carbamoylphenylalanine.

In terms of safety and handling, D-4-Carbamoylphenylalanine is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is important to follow standard laboratory safety protocols to minimize risks. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for D-4-Carbamoylphenylalanine are promising. Ongoing research continues to uncover new applications and potential benefits of this compound. For instance, ongoing clinical trials are evaluating the efficacy and safety of D-4-Carbamoylphenylalanine derivatives in treating various diseases. Additionally, collaborative efforts between academia and industry are driving innovation in the development of new materials and therapeutic agents based on this versatile amino acid.

In conclusion, D-4-Carbamoylphenylalanine (CAS No. 1217609-39-6) is a fascinating compound with a wide range of potential applications. Its unique chemical structure and biological properties make it a valuable tool for researchers across multiple disciplines. As further studies continue to explore its capabilities, it is likely that D-4-Carbamoylphenylalanine will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare and materials science.